Cas no 138491-01-7 (2-(3-iodo-4,5-dimethoxyphenyl)acetonitrile)

• Product Name: 2-(3-iodo-4,5-dimethoxyphenyl)acetonitrile
• CAS No: 138491-01-7
• MF: C₁₀H₁₀INO₂
• MW: 303.096374988556
• MDL: MFCD20232364
• CID: 3721236
• PubChem ID: 15133320
• Update Time: 2025-06-08

2-(3-iodo-4,5-dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-iodo-4,5-dimethoxy-
• (3-Iodo-4,5-dimethoxy-phenyl)-acetonitrile
• 2-(3-iodo-4,5-dimethoxyphenyl)acetonitrile
• EN300-59110
• 138491-01-7
• NFA49101

• MDL： MFCD20232364
• Inchi： 1S/C10H10INO2/c1-13-9-6-7(3-4-12)5-8(11)10(9)14-2/h5-6H,3H2,1-2H3
• InChI Key： XLMVDHZDIMWDCQ-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(OC)=C(OC)C(I)=C1

Computed Properties

• Exact Mass: 302.97563Da
• Monoisotopic Mass: 302.97563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-(3-iodo-4,5-dimethoxyphenyl)acetonitrile

Exploring the Potential of 2-(3-Iodo-4,5-Dimethoxyphenyl)Acetonitrile (CAS No. 138491-01-7) in Chemical Biology and Drug Discovery

The compound 2-(3-Iodo-4,5-Dimethoxyphenyl)Acetonitrile, identified by CAS Registry Number 138491-01-7, represents a structurally unique small molecule with emerging significance in chemical biology and pharmaceutical research. This aromatic acetonitrile derivative integrates halogenated and methoxylated phenolic substituents, creating a scaffold amenable to diverse functionalization strategies. Recent advancements in synthetic methodologies have enabled precise control over its synthesis, positioning this compound as a promising intermediate for developing bioactive agents targeting complex biological systems.

Structurally characterized by an iodine atom at the 3-position and methoxy groups at the 4 and 5 positions of the phenolic ring, this compound exhibits distinct physicochemical properties. The presence of both electron-withdrawing (acetonitrile) and electron-donating (methoxy) groups creates an intriguing electronic environment that modulates molecular interactions. Computational studies published in Journal of Medicinal Chemistry (2023) revealed that these substituents enhance ligand efficiency through optimized hydrogen bonding capabilities while maintaining lipophilicity within therapeutic windows.

In neuropharmacological investigations, derivatives of this core structure demonstrated selective binding to α7 nicotinic acetylcholine receptors (α7nAChRs). A 2024 study in Nature Communications highlighted how substituent variations at the iodinated position influenced receptor affinity, with the parent compound showing nanomolar potency against Alzheimer's disease models. The iodinated methoxyphenyl acetonitrile scaffold's ability to cross the blood-brain barrier was validated through PAMPA assays, underscoring its translational potential for central nervous system disorders.

Synthetic chemists have developed novel protocols to access this compound with improved yields. A copper-catalyzed Sonogashira coupling approach reported in Organic Letters (2023) achieved >95% purity using microwave-assisted conditions. This method's scalability makes it suitable for preclinical material production while minimizing hazardous reagents—a critical consideration for GMP-compliant processes. Structural characterization via X-ray crystallography confirmed the compound's planar geometry with dihedral angles supporting conformational stability.

Beyond neurological applications, recent studies explored its role as a probe molecule for kinase inhibition pathways. Data from Bioorganic & Medicinal Chemistry Letters (2024) showed that analogs bearing this core structure exhibited selective inhibition of CDK8/CDK19 kinases at submicromolar concentrations. The combination of an electron-rich phenolic ring and polar cyano group created favorable electrostatic interactions with enzyme active sites without off-target effects observed up to 10 μM concentrations.

In anticancer research, photochemical properties of the iodinated aromatic system enabled development of photodynamic therapy agents. A 2023 study published in Chemical Science demonstrated singlet oxygen generation under visible light irradiation when conjugated with porphyrin moieties—a property directly attributable to the compound's conjugated π-system enhanced by substituent effects. This opens avenues for targeted tumor therapies combining chemotherapy and light activation mechanisms.

Toxicological evaluations conducted according to OECD guidelines revealed favorable safety profiles at therapeutic doses. Acute toxicity studies showed LD₅₀ values exceeding 5 g/kg in rodent models while Ames assays detected no mutagenic activity even at elevated concentrations (up to 5 mM). These findings align with computational ADMET predictions indicating minimal hERG channel interaction risks—a critical safety parameter for cardiovascular drug development.

The compound's modular structure facilitates combinatorial library synthesis through orthogonal protecting group strategies outlined in recent combinatorial chemistry reviews (Tetrahedron Letters, 2024). Solid-phase synthesis approaches using Fmoc chemistry allow parallel synthesis of over 50 structural variants per batch while maintaining structural integrity during purification steps. This scalability addresses key challenges in high-throughput screening campaigns targeting novel drug modalities.

Ongoing investigations are exploring its application as a fluorescent probe for real-time cellular imaging due to its inherent UV absorption characteristics (λmax ~365 nm). Modifications incorporating clickable azide groups enable bioorthogonal labeling without disrupting cellular processes—a technique validated in live HeLa cell studies published earlier this year (Analytical Chemistry, 2024). Such applications highlight the compound's versatility across analytical chemistry and biomedical research domains.

In conclusion, CAS No. 138491-01-7-designated compounds represent a dynamic platform for advancing drug discovery pipelines across multiple therapeutic areas. Their unique combination of structural features provides researchers with tunable parameters to optimize pharmacokinetic profiles while maintaining target specificity—a rare balance driving continued interest from both academic institutions and pharmaceutical developers worldwide.